Cas no 61728-31-2 (4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester)
61728-31-2 structure
Product Name:4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester
CAS No:61728-31-2
MF:C13H10F3NO3
MW:285.21861410141
CID:468259
PubChem ID:71392852
Update Time:2025-04-19
4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester
- 2,2,2-trifluoroethyl 5-methyl-3-phenyl-1,2-oxazole-4-carboxylate
- DTXSID60814640
- 61728-31-2
-
- Inchi: 1S/C13H10F3NO3/c1-8-10(12(18)19-7-13(14,15)16)11(17-20-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
- InChI Key: FNEXLACXAXQSKU-UHFFFAOYSA-N
- SMILES: FC(COC(C1=C(C)ON=C1C1C=CC=CC=1)=O)(F)F
Computed Properties
- Exact Mass: 285.0613
- Monoisotopic Mass: 285.06127767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.33
4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2,2,2-trifluoroethyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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